4-[(cyclopropylcarbonyl)amino]-N-(5-methyl-3-isoxazolyl)benzamide

• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C15H15N3O3/c1-9-8-13(18-21-9)17-15(20)11-4-6-12(7-5-11)16-14(19)10-2-3-10/h4-8,10H,2-3H2,1H3,(H,16,19)(H,17,18,20)
• InChI Key: UVGLFYKTTVHIKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC=C(C=C2)NC(=O)C3CC3
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol
• Solubility: 8.8 [ug/mL] (The mean of the results at pH 7.4)

Description

4-[(Cyclopropylcarbonyl)amino]-N-(5-methyl-3-isoxazolyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, biology, and chemistry. This compound is commonly known as CPIB and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of CPIB is not fully understood, but it is believed to work by inhibiting specific enzymes and proteins in the body. CPIB has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in various cellular processes such as cell division, cell growth, and cell differentiation.
Biochemical and Physiological Effects:
CPIB has been shown to have various biochemical and physiological effects in the body. In cancer cells, CPIB has been shown to induce cell death and inhibit cell proliferation. In Alzheimer's and Parkinson's disease, CPIB has been shown to reduce the accumulation of toxic proteins in the brain. CPIB has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using CPIB in lab experiments include its high purity, stability, and specificity. CPIB is also readily available and relatively easy to synthesize. However, the limitations of using CPIB in lab experiments include its high cost and limited solubility in certain solvents.

Future Directions

There are several future directions for the study of CPIB. One direction is to further investigate its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to study the mechanism of action of CPIB in more detail to better understand how it works in the body. Additionally, researchers can explore the use of CPIB as a starting material for the synthesis of other compounds with potential applications in various fields of scientific research.
In conclusion, CPIB is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicine, biology, and chemistry make it a valuable compound for further study. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of CPIB have been discussed in this paper.

Synthesis Methods

The synthesis of CPIB involves several steps, including the preparation of the starting materials, coupling reaction, and purification. The starting materials required for the synthesis of CPIB are 4-aminobenzamide, cyclopropylcarbonyl chloride, and 5-methyl-3-isoxazolylamine. The coupling reaction involves the addition of cyclopropylcarbonyl chloride to 4-aminobenzamide, followed by the addition of 5-methyl-3-isoxazolylamine. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CPIB has been extensively studied for its potential applications in various fields of scientific research. In medicine, CPIB has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In biology, CPIB has been used to study the role of specific enzymes and proteins in various cellular processes. In chemistry, CPIB has been used as a starting material for the synthesis of other compounds.